Cas no 1058197-99-1 (6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one
• CAS No: 1058197-99-1
• MF: C₂₃H₂₄N₄O₃
• MW: 404.461665153503
• CID: 6009279
• PubChem ID: 25884199
• Update Time: 2025-06-10

6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one
• 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]pyrimidin-4-one
• F5228-0386
• 6-(4-methoxyphenyl)-3-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)pyrimidin-4(3H)-one
• VU0637959-1
• AKOS024501336
• 1058197-99-1

• Inchi： 1S/C23H24N4O3/c1-30-20-9-7-18(8-10-20)21-15-22(28)27(17-24-21)16-23(29)26-13-11-25(12-14-26)19-5-3-2-4-6-19/h2-10,15,17H,11-14,16H2,1H3
• InChI Key： SBNUTZJDCKZKTF-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(OC)C=C2)=CC(=O)N1CC(=O)N1CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 404.18484064g/mol
• Monoisotopic Mass: 404.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one (CAS 1058197-99-1)

The compound 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one, identified by its CAS number 1058197-99-1, represents a significant advancement in the field of medicinal chemistry. This molecule, with its intricate structure featuring a dihydropyrimidinone core, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, which may include modulation of specific biological pathways. The presence of both 4-methoxyphenyl and phenylpiperazine moieties suggests a versatile interaction profile with various receptor targets.

In recent years, the scientific community has shown increasing interest in small molecule inhibitors and modulators, especially those targeting central nervous system (CNS) disorders. The structural features of CAS 1058197-99-1 align with current trends in designing compounds for neuropharmacology. Its dihydropyrimidinone scaffold is reminiscent of known bioactive molecules, making it a promising candidate for further investigation. Additionally, the phenylpiperazine group is a common pharmacophore in drugs affecting serotonin and dopamine receptors, which are hot topics in mental health research.

The synthesis and characterization of 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one have been explored in several studies. Its chemical stability and solubility profile make it suitable for various formulation approaches. Researchers are also investigating its metabolic pathways and bioavailability, which are critical factors in drug development. The compound's potential as a lead molecule in structure-activity relationship (SAR) studies is another area of active research, particularly in optimizing its binding affinity and selectivity.

From a therapeutic perspective, CAS 1058197-99-1 has shown promise in preliminary studies targeting neurological conditions. Its ability to interact with G-protein coupled receptors (GPCRs) and ion channels has sparked interest in its potential for treating neurodegenerative diseases and mood disorders. The compound's multitarget activity is particularly relevant in the context of polypharmacology, a growing trend in modern drug discovery aimed at addressing complex diseases with multifaceted mechanisms.

The patent landscape surrounding 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one reflects its commercial potential. Several applications highlight its use in novel therapeutic agents, particularly for conditions with high unmet medical needs. The compound's intellectual property status is a key consideration for pharmaceutical companies looking to invest in its development. Furthermore, its structure-activity relationship data is valuable for designing derivatives with improved efficacy and safety profiles.

In the context of computational chemistry, CAS 1058197-99-1 has been the subject of molecular docking and quantitative structure-activity relationship (QSAR) studies. These in silico approaches help predict its interactions with biological targets and optimize its drug-like properties. The integration of artificial intelligence (AI) in drug discovery has further accelerated the exploration of this compound, with machine learning models aiding in the identification of potential therapeutic indications and off-target effects.

The safety profile of 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one is another critical aspect under investigation. Preliminary toxicology studies suggest a favorable therapeutic index, but further in vivo evaluations are necessary to confirm its suitability for clinical development. The compound's ADME (absorption, distribution, metabolism, and excretion) properties are also being scrutinized to ensure optimal pharmacokinetics in human subjects.

As the pharmaceutical industry continues to embrace precision medicine, compounds like CAS 1058197-99-1 offer exciting opportunities. Its potential to be tailored for specific patient populations or disease subtypes aligns with the growing demand for personalized therapies. Moreover, its chemical tractability makes it an attractive candidate for medicinal chemistry optimization, enabling the development of next-generation therapeutics with enhanced target engagement and clinical outcomes.

In conclusion, 6-(4-methoxyphenyl)-3-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one (CAS 1058197-99-1) represents a compelling example of modern drug discovery. Its unique structural features, combined with its potential pharmacological activities, position it as a valuable asset in the quest for innovative treatments. Ongoing research will undoubtedly shed more light on its full therapeutic potential, paving the way for its eventual translation into clinical applications.